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Compound of Interest

Compound Name: TRPV4 agonist-1

Cat. No.: B8103434 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for conducting a calcium imaging assay using

TRPV4 agonist-1, also known as GSK1016790A. It is intended for researchers and

professionals involved in drug discovery and cellular signaling research.

Introduction to TRPV4 and GSK1016790A
Transient Receptor Potential Vanilloid 4 (TRPV4) is a non-selective cation channel that plays a

crucial role in a variety of physiological processes, including mechanosensation,

osmosensation, and temperature sensing.[1] Activation of TRPV4 channels leads to an influx of

cations, most notably calcium (Ca2+), into the cell.[1] This increase in intracellular calcium

concentration triggers a cascade of downstream signaling events.

GSK1016790A is a potent and selective synthetic agonist of the TRPV4 channel.[2][3] It is a

valuable pharmacological tool for studying the function and regulation of TRPV4 in various cell

types.[4] This compound elicits a rapid and robust increase in intracellular Ca2+ in cells

expressing TRPV4.
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Property Value

IUPAC Name

N-[(1S)-1-[[4-[(2S)-2-[[(2,4-

Dichlorophenyl)sulfonyl]amino]-3-hydroxy-1-

oxopropyl]-1-piperazinyl]carbonyl]-3-

methylbutyl]benzo[b]thiophene-2-carboxamide

Molecular Formula C₂₈H₃₂Cl₂N₄O₆S₂

Molecular Weight 655.61 g/mol

CAS Number 942206-85-1

Synonyms GSK101, TRPV4 agonist-1

Potency of GSK1016790A
The potency of GSK1016790A is typically measured by its half-maximal effective concentration

(EC₅₀) in a calcium influx assay. The EC₅₀ can vary depending on the cell type and

experimental conditions.

Cell Type EC₅₀ Value (nM) Reference

Human TRPV4-expressing

HEK cells
2.1

Mouse TRPV4-expressing

HEK cells
18

Choroid plexus epithelial cells 34

Human TRPV4 (hTRPV4)

Ca²+ assay
60

TRPV4 Signaling Pathway
Activation of the TRPV4 channel by an agonist like GSK1016790A initiates a signaling cascade

primarily driven by the influx of extracellular calcium. This rise in intracellular calcium can lead

to various cellular responses. The diagram below illustrates a simplified overview of the TRPV4

signaling pathway.
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TRPV4 agonist-induced signaling cascade.

Calcium Imaging Assay Protocol
This protocol outlines the steps for measuring changes in intracellular calcium concentration in

response to TRPV4 activation by GSK1016790A using the fluorescent calcium indicator Fluo-4

AM.

Materials and Reagents
Cells: HEK293 cells stably or transiently expressing TRPV4, or other cell lines endogenously

expressing TRPV4.

TRPV4 Agonist-1 (GSK1016790A): Prepare a stock solution in DMSO.

Fluo-4 AM: Calcium indicator dye.

Pluronic F-127: To aid in the dispersion of Fluo-4 AM.

Probenecid: (Optional) To inhibit the extrusion of the dye from the cells.

Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

Cell Culture Medium: As required for the specific cell line.

Black, clear-bottom 96-well microplates.

Fluorescence microplate reader or fluorescence microscope.
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Experimental Workflow
The following diagram provides a visual representation of the experimental workflow.

Start

1. Seed cells in a
96-well plate

2. Culture cells to
desired confluency

3. Load cells with
Fluo-4 AM

4. Incubate for de-esterification

5. Measure baseline
fluorescence

6. Add TRPV4 agonist-1
(GSK1016790A)

7. Measure fluorescence
kinetically

8. Analyze data
(e.g., calculate EC₅₀)
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Workflow for the calcium imaging assay.

Step-by-Step Protocol
Cell Seeding:

Seed cells into a black, clear-bottom 96-well microplate at an appropriate density to

achieve 80-90% confluency on the day of the assay.

Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂.

Preparation of Reagents:

Fluo-4 AM Loading Solution: Prepare a 2 µM Fluo-4 AM solution in the assay buffer. To aid

solubilization, first, mix the Fluo-4 AM stock with an equal volume of 20% Pluronic F-127

solution before diluting in the assay buffer.

(Optional) Probenecid: If using, add to the Fluo-4 AM loading solution at a final

concentration of 2.5 mM.

GSK1016790A Working Solutions: Prepare serial dilutions of GSK1016790A in the assay

buffer at 2x the final desired concentrations.

Dye Loading:

Remove the cell culture medium from the wells.

Wash the cells once with 100 µL of assay buffer.

Add 100 µL of the Fluo-4 AM loading solution to each well.

Incubate the plate at 37°C for 30-60 minutes in the dark.

Washing and De-esterification:

After incubation, gently remove the loading solution.
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Wash the cells twice with 100 µL of assay buffer to remove any extracellular dye.

Add 100 µL of assay buffer to each well and incubate for an additional 30 minutes at room

temperature in the dark to allow for complete de-esterification of the dye.

Calcium Measurement:

Place the plate in a fluorescence microplate reader or on a fluorescence microscope

equipped for calcium imaging.

Set the instrument to record fluorescence at an excitation wavelength of ~494 nm and an

emission wavelength of ~516 nm.

Record a stable baseline fluorescence for 10-20 seconds.

Add 100 µL of the 2x GSK1016790A working solutions to the corresponding wells.

Immediately begin recording the fluorescence intensity kinetically for 2-5 minutes.

Data Presentation and Analysis
The change in fluorescence intensity reflects the change in intracellular calcium concentration.

The data can be presented as the ratio of fluorescence after stimulation to the baseline

fluorescence (F/F₀) or as the change in fluorescence normalized to the baseline (ΔF/F₀).

To determine the potency of GSK1016790A, plot the peak fluorescence response against the

logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to

calculate the EC₅₀ value.
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Issue Possible Cause Solution

Low fluorescence signal

- Insufficient dye loading- Low

cell confluency- Dye

degradation

- Optimize dye concentration

and incubation time- Ensure

optimal cell density- Use fresh

Fluo-4 AM stock

High background fluorescence
- Incomplete removal of

extracellular dye- Cell death

- Wash cells thoroughly after

dye loading- Ensure cells are

healthy and not overgrown

No response to agonist

- Cells do not express

functional TRPV4- Inactive

agonist

- Use a positive control cell line

known to express TRPV4-

Verify the activity of the

GSK1016790A stock

Signal fades quickly
- Dye leakage from cells-

Photobleaching

- Use probenecid to inhibit dye

extrusion- Reduce excitation

light intensity and exposure

time

These application notes and protocols provide a comprehensive guide for performing a TRPV4
agonist-1 calcium imaging assay. For further details and specific applications, refer to the cited

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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